Cas no 1593948-60-7 (2-(2-methoxyethyl)-2-methylbut-3-en-1-ol)

• Product Name: 2-(2-methoxyethyl)-2-methylbut-3-en-1-ol
• CAS No: 1593948-60-7
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 4607294
• PubChem ID: 75481496
• Update Time: 2025-05-22

2-(2-methoxyethyl)-2-methylbut-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyethyl)-2-methylbut-3-en-1-ol
• 3-Buten-1-ol, 2-(2-methoxyethyl)-2-methyl-

• Inchi： 1S/C8H16O2/c1-4-8(2,7-9)5-6-10-3/h4,9H,1,5-7H2,2-3H3
• InChI Key： DCIMOTPSHCDASC-UHFFFAOYSA-N
• SMILES： C(O)C(CCOC)(C)C=C

Additional information on 2-(2-methoxyethyl)-2-methylbut-3-en-1-ol

2-(2-Methoxyethyl)-2-Methylbut-3-en-1-ol (CAS No. 1593948-60-7)

Introduction to 2-(2-Methoxyethyl)-2-Methylbut-3-en-1-ol

2-(2-Methoxyethyl)-2-Methylbut-3-en-1-ol, also identified by the CAS registry number 1593948-60-7, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique chemical structure, which includes a methoxy group attached to an ethyl chain and a methyl group, along with a hydroxyl group positioned at the first carbon of a butenol backbone. Its structure contributes to its distinctive chemical properties, making it valuable in fields such as pharmaceuticals, agrochemicals, and specialty chemicals.

Chemical Structure and Properties

The molecular formula of 2-(2-Methoxyethyl)-2-Methylbut-3-en-1-ol is C₉H₁₈O₂, and its molecular weight is approximately 166.24 g/mol. The compound exhibits a boiling point of around 105°C at standard pressure, making it suitable for processes that require moderate thermal stability. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol and dichloromethane, which enhances its utility in formulation development.

Recent advancements in analytical chemistry have enabled precise determination of its structural integrity using techniques like NMR and mass spectrometry. These studies have confirmed the presence of the methoxy group (-OCH₃) and the hydroxyl group (-OH), which are critical for its reactivity and functionality.

Synthesis and Manufacturing

The synthesis of 2-(2-Methoxyethyl)-2-Methylbut-3-en-1-ol typically involves multi-step organic reactions. One common approach includes the alkylation of a suitable alcohol precursor followed by oxidation or reduction steps to achieve the desired stereochemistry. Researchers have recently explored greener synthesis methods, such as enzymatic catalysis and microwave-assisted synthesis, to improve yield and reduce environmental impact.

A study published in the *Journal of Organic Chemistry* highlighted the use of microwave-assisted conditions to streamline the synthesis process, resulting in higher purity and reduced reaction time. This innovation underscores the compound's potential for large-scale production while maintaining eco-friendly practices.

Applications in Various Industries

Pharmaceuticals: In the pharmaceutical industry, 2-(2-Methoxyethyl)-2-Methylbut-3-en-1-ol serves as an intermediate in the synthesis of bioactive compounds. Its ability to form stable esters and ethers makes it valuable in drug delivery systems, where controlled release mechanisms are essential.

A recent study published in *Drug Delivery* demonstrated its use as a solvent in nanoparticle formulations for targeted drug delivery, showcasing its potential in enhancing therapeutic efficacy while minimizing side effects.

Agrochemicals: In agriculture, this compound is employed as a component in pesticides and herbicides due to its ability to enhance formulation stability and bioavailability. Its compatibility with various agricultural chemicals makes it a preferred choice for developers seeking efficient crop protection solutions.

Research conducted at the University of California has explored its role in enhancing the efficacy of biopesticides, highlighting its potential in sustainable agriculture practices.

Specialty Chemicals: The compound also finds application in specialty chemicals such as cosmetics and personal care products. Its mild nature and ability to act as an emulsifier make it suitable for use in lotions, creams, and shampoos.

A report from *Cosmetic Science Journal* emphasized its role in improving product consistency and reducing irritation potential, making it ideal for sensitive skin formulations.

Safety Considerations

The safety profile of 2-(2-Methoxyethyl)-2-Methylbut-3-en-1